1H-Indazole-6-acetic acid, 3-methyl-, methyl ester

• CAS No.: 1391123-16-2
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: methyl 2-(3-methyl-2H-indazol-6-yl)acetate
• InChI: InChI=1S/C11H12N2O2/c1-7-9-4-3-8(6-11(14)15-2)5-10(9)13-12-7/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: HRTYEQOXYVTDMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CC2=NN1)CC(=O)OC

Description

1H-Indazole-6-acetic acid, 3-methyl-, methyl ester is a heterocyclic compound featuring an indazole core substituted with a methyl group at position 3 and a methyl ester of acetic acid at position 6 (Figure 1). Its molecular formula is C${11}$H${12}$N${2}$O${2}$, with a molecular weight of 204.23 g/mol. The indazole scaffold is notable for its bioisosteric properties, often mimicking natural purine bases, which contributes to its relevance in medicinal chemistry .

The compound’s synthesis likely involves alkylation or esterification strategies, as evidenced by analogous procedures for related indazole derivatives. For example, ethyl esters of indazole-acetic acid derivatives are synthesized via nucleophilic substitution using alkyl halides and bases like K$2$CO$3$ in polar aprotic solvents (e.g., DMF) .

Preparation Methods

Procedure:

• Dissolve 3-methyl-1H-indazole-6-carboxylic acid (359 mg, 2.11 mmol) in methanol (50 mL).
• Add concentrated sulfuric acid (0.1 mL) to the solution.
• Heat the mixture under reflux for 22 hours.
• After cooling, add a saturated aqueous sodium bicarbonate solution to neutralize excess acid.
• Distill off methanol under reduced pressure.
• Extract the residue with ethyl acetate, wash the organic layer with saturated brine, and dry over anhydrous sodium sulfate.
• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield brown crystals of the desired compound (340 mg, 87%).

Reaction Conditions:

• Reagent Ratio: Methanol to carboxylic acid (excess methanol ensures complete reaction).
• Catalyst: Sulfuric acid.
• Temperature: Reflux (~65–70°C).
• Yield: 87%.

Data Table:

Step	Reagents/Conditions	Yield (%)	Notes
Esterification	Methanol + Sulfuric Acid	87	High purity achieved via extraction

Ullmann-Type Cyclization for Indazole Core Formation

Reaction Overview
This method utilizes electronically directed metalation/formylation followed by condensation with methyl hydrazine, culminating in copper-catalyzed intramolecular Ullmann cyclization.

Procedure:

• Perform metalation and formylation of a precursor aromatic compound.
• Condense the intermediate with methyl hydrazine to form a hydrazone.
• Utilize copper catalysis for Ullmann cyclization under optimized thermal conditions to form the indazole core.

Reaction Conditions:

• Catalyst: Copper salts.
• Temperature: Controlled to avoid thermal hazards.
• Yield: High-purity isolated material.

Notes:

This method is particularly efficient for synthesizing fluorinated or halogenated derivatives of indazole compounds but can be adapted for methyl-substituted variants.

Diazotization and Reduction Method

Reaction Overview
This approach involves diazotization of 2-aminoacetophenone followed by reduction to form indazole derivatives.

Procedure:

• Perform diazotization of 2-aminoacetophenone in acidic solution to generate a diazonium salt.
• Slowly add stannous chloride-hydrochloric acid solution into the diazonium salt for reduction, forming a solution of 3-methyl-5-R-1H-indazole.
• Cool the solution at pH 8–9 to precipitate the product.

Reaction Conditions:

• Reagents: Stannous chloride-hydrochloric acid solution.
• pH Control: Essential for product precipitation.
• Yield: Typically high (>80%).

Data Table:

Step	Reagents/Conditions	Yield (%)	Notes
Diazotization	Acidic solution	~85	Precise temperature control needed
Reduction	SnCl₂ + HCl	~90	Efficient product isolation

Comparative Analysis of Methods

Below is a comparison table summarizing key aspects of each method:

Method	Key Reagents/Conditions	Advantages	Limitations
Esterification	Methanol + Sulfuric Acid	High yield; simple procedure	Requires prolonged reflux
Ullmann Cyclization	Copper catalyst	Selectivity; high purity	Thermal hazard concerns
Diazotization	Stannous chloride + HCl	High efficiency; scalable	Requires careful pH control

Scientific Research Applications

Chemical Synthesis and Derivatives

The synthesis of 1H-Indazole-6-acetic acid, 3-methyl-, methyl ester involves various methods, often utilizing methylating agents to produce high yields of the desired compound. A notable method includes the methylation of indazole-3-carboxylic acid using an alkali metal alkoxide in polar solvents, which has been shown to yield the compound with high purity and minimal side products .

Anticandidal Activity

Recent studies have highlighted the anticandidal properties of indazole derivatives, including 1H-Indazole-6-acetic acid, 3-methyl-, methyl ester. For instance, a series of indazole compounds were evaluated against Candida species, demonstrating promising antifungal activity. Specifically, derivatives with a methyl ester or carboxylic acid group showed effective inhibition against Candida albicans and Candida glabrata, suggesting that structural modifications can enhance their efficacy .

Table 1: Anticandidal Activity of Indazole Derivatives

Compound	Minimum Inhibitory Concentration (MIC)	Target Species
3a	3.807 mM	C. albicans
3c	15.227 mM	C. glabrata
10g	Not specified	C. albicans, C. glabrata

Anti-emetic Properties

1H-Indazole-6-acetic acid derivatives are also relevant in the development of anti-emetic drugs. The compound serves as an intermediate in synthesizing Granisetron, a medication used to prevent nausea and vomiting caused by cancer chemotherapy . The synthesis process for Granisetron involves the use of this indazole derivative to enhance the drug's efficacy and reduce side effects.

Drug Development

The versatility of 1H-Indazole-6-acetic acid, 3-methyl-, methyl ester makes it a candidate for further drug development. Its derivatives have been investigated for various biological activities beyond antifungal effects, including anti-inflammatory and analgesic properties. The ongoing research aims to elucidate the mechanisms underlying these activities and optimize the compounds for clinical use.

Cosmetic Formulations

Emerging research indicates that indazole derivatives may also find applications in cosmetic formulations due to their stability and potential skin benefits. The compound's properties can be harnessed to develop innovative skincare products that offer protective effects against environmental stressors .

Mechanism of Action

The mechanism of action of methyl 2-(3-methyl-1H-indazol-6-yl)acetate involves its interaction with various molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors involved in cellular signaling pathways.

Pathways Involved: It can modulate pathways such as the mitogen-activated protein kinase (MAPK) pathway, which is crucial for cell proliferation and survival.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural differences among indazole derivatives arise from substituent positions, functional groups, and ester moieties. Below is a comparative analysis (Table 1):

Compound	Molecular Formula	MW (g/mol)	Substituents	Key Properties/Applications	References
1H-Indazole-6-acetic acid, 3-methyl-, methyl ester	C${11}$H${12}$N${2}$O${2}$	204.23	3-CH$3$, 6-CH$2$COOCH$_3$	Potential prodrug; improved lipophilicity
Methyl 3-bromo-1H-indazole-6-carboxylate	C${9}$H${7}$BrN${2}$O${2}$	255.07	3-Br, 6-COOCH$_3$	Halogenation enhances electrophilicity for cross-coupling reactions
Methyl 7-fluoro-1H-indazole-6-carboxylate	C${9}$H${7}$FN${2}$O${2}$	194.16	7-F, 6-COOCH$_3$	Fluorine substitution may improve metabolic stability
6-Indazol-1-yl-hexanoic acid ethyl ester	C${15}$H${20}$N${2}$O${2}$	260.33	1-hexanoate ethyl ester	Extended alkyl chain increases hydrophobicity
Methyl 1-acetyl-3-methyl-1H-indazole-6-carboxylate	C${12}$H${12}$N${2}$O${3}$	232.24	1-acetyl, 3-CH$3$, 6-COOCH$3$	Acetyl group may modulate pharmacokinetics

Table 1. Structural and functional comparisons of indazole derivatives.

Physicochemical Properties

• Lipophilicity: The methyl ester group in the target compound reduces polarity compared to carboxylic acids, enhancing membrane permeability. Ethyl esters (e.g., 6-Indazol-1-yl-hexanoic acid ethyl ester) further increase hydrophobicity .
• Electron Effects : Bromine at position 3 (Methyl 3-bromo-1H-indazole-6-carboxylate) introduces electron-withdrawing effects, favoring electrophilic substitution reactions . Fluorine at position 7 (Methyl 7-fluoro-1H-indazole-6-carboxylate) enhances metabolic stability via C-F bond resistance to oxidation .

Biological Activity

1H-Indazole-6-acetic acid, 3-methyl-, methyl ester is a member of the indazole family, known for its diverse biological activities. This compound features a unique structural arrangement, which contributes to its pharmacological potential. Recent studies have highlighted its roles in antimicrobial, anticancer, and anti-inflammatory activities.

Chemical Structure and Properties

The chemical formula for 1H-Indazole-6-acetic acid, 3-methyl-, methyl ester is C10H10N2O2. It has a molecular weight of 190.20 g/mol. The structure consists of an indazole core with an acetic acid moiety and a methyl group at the 3-position, which enhances its solubility and reactivity in biological systems.

Property	Value
Molecular Formula	C10H10N2O2
Molecular Weight	190.20 g/mol
IUPAC Name	1H-Indazole-6-acetic acid, 3-methyl-, methyl ester
Solubility	Soluble in organic solvents

Antimicrobial Activity

1H-Indazole-6-acetic acid, 3-methyl-, methyl ester has demonstrated significant antimicrobial properties. In vitro studies have shown that it exhibits activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. For instance, it has been reported to inhibit the growth of Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) in the low micromolar range .

Anticancer Activity

Research indicates that this compound possesses anticancer properties, particularly against human cancer cell lines such as A549 (lung cancer) and HeLa (cervical cancer). Studies have reported IC50 values indicating cytotoxic effects at concentrations as low as 10 µM . The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation through the modulation of key signaling pathways related to cancer progression.

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer activities, 1H-Indazole-6-acetic acid, 3-methyl-, methyl ester has shown promise in reducing inflammation. Experimental models have demonstrated that it can significantly lower levels of pro-inflammatory cytokines, thereby mitigating inflammatory responses in tissues . This suggests its potential utility in treating inflammatory diseases.

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various indazole derivatives, including 1H-Indazole-6-acetic acid, 3-methyl-, methyl ester. The results indicated that this compound exhibited superior activity against resistant strains of bacteria compared to conventional antibiotics. The study emphasized the need for further exploration into its mechanism of action to fully understand its potential as a therapeutic agent .

Anticancer Mechanism Investigation

Another research effort focused on elucidating the anticancer mechanisms of this compound. Utilizing A549 and HeLa cell lines, researchers found that treatment with 1H-Indazole-6-acetic acid, 3-methyl-, methyl ester led to increased apoptosis rates and cell cycle arrest at the G2/M phase. The study highlighted the role of this compound in inhibiting key oncogenic pathways, making it a candidate for further development in cancer therapy .

Q & A

Q. Advanced

• Cross-Coupling Reactions : Use Suzuki-Miyaura conditions (Pd(PPh₃)₄, Na₂CO₃, DME/H₂O) to introduce aryl groups at the 6-position .
• Click Chemistry : Azide-alkyne cycloaddition (CuI catalyst) to append triazole moieties for biological targeting .
• Computational Modeling : Employ Gaussian or ORCA software to predict reaction pathways and transition states for ring-opening or substitution reactions .